![molecular formula C9H14BrN3 B1488644 3-((4-bromo-1H-pyrazol-1-yl)methyl)piperidine CAS No. 1250577-48-0](/img/structure/B1488644.png)
3-((4-bromo-1H-pyrazol-1-yl)methyl)piperidine
Overview
Description
“3-((4-bromo-1H-pyrazol-1-yl)methyl)piperidine” is a chemical compound. It has a molecular formula of C10H10BrN3 . It’s a solid substance .
Molecular Structure Analysis
The molecular structure of “3-((4-bromo-1H-pyrazol-1-yl)methyl)piperidine” consists of a piperidine ring attached to a 1H-pyrazol ring via a methylene bridge. The 1H-pyrazol ring is substituted at the 4-position with a bromine atom .Physical And Chemical Properties Analysis
“3-((4-bromo-1H-pyrazol-1-yl)methyl)piperidine” is a solid substance . Its molecular weight is 252.11 .Scientific Research Applications
Synthesis of Biologically Active Compounds
The compound can be used in the synthesis of various pharmaceutical and biologically active compounds . This includes the creation of inhibitors, which can be used to regulate or stop certain biological processes .
Preparation of 4-Bromo-1-(2-Chloroethyl)-1H-Pyrazole
The compound can be used in the preparation of 4-bromo-1-(2-chloroethyl)-1H-pyrazole . This derivative can have its own set of applications in various fields of research .
Synthesis of 1,4’-Bipyrazoles
The compound can be used as a starting material in the synthesis of 1,4’-bipyrazoles . Bipyrazoles are known for their wide range of applications in medicinal chemistry and material science .
Inhibition of Liver Alcohol Dehydrogenase
The compound is shown to be one of the 4-substituted pyrazoles, being able to act as an inhibitor of liver alcohol dehydrogenase . This enzyme plays a crucial role in the metabolism of alcohols in the body .
Antibacterial and Antifungal Activities
Some derivatives of the compound have shown promising antibacterial and antifungal activities . This opens up potential applications in the development of new antimicrobial agents .
Neurotoxicity Studies
Certain derivatives of the compound have been used in studies investigating neurotoxic potentials . These studies can provide valuable insights into the effects of these compounds on the nervous system .
properties
IUPAC Name |
3-[(4-bromopyrazol-1-yl)methyl]piperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14BrN3/c10-9-5-12-13(7-9)6-8-2-1-3-11-4-8/h5,7-8,11H,1-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APQUFACWYVNUFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CN2C=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.